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Compound of Interest

Compound Name: 3-Isobutylaniline

L  Get Quote

Cat. No.: B1602854

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the solubility
and recommended storage conditions for 3-isobutylaniline. The information is intended to
support researchers and professionals in the effective handling, storage, and application of this
compound in a laboratory setting.

Core Properties of 3-Isobutylaniline

Property Value

CAS Number 131826-11-4

Molecular Formula CioH1sN

Molecular Weight 149.23 g/mol

Appearance Neat (liquid)

Boiling Point 245.7 £ 9.0 °C (Predicted)
Density 0.944 £ 0.06 g/cm3 (Predicted)
pKa 4.60 £ 0.10 (Predicted)

Solubility Profile
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Quantitative solubility data for 3-isobutylaniline in common organic solvents is not readily
available in publicly accessible literature. However, based on the general solubility
characteristics of anilines and the presence of a nonpolar isobutyl group, a qualitative solubility
profile can be inferred.

Qualitative Solubility Assessment:

Water: Expected to be sparingly soluble to insoluble in water. The hydrophobic nature of the
isobutyl group and the benzene ring will likely limit its aqueous solubility.

o Polar Aprotic Solvents (e.g., DMSO, DMF): Expected to be soluble.

» Alcohols (e.g., Methanol, Ethanol): Expected to be soluble.

e Chlorinated Solvents (e.g., Dichloromethane, Chloroform): Expected to be soluble.
o Ethers (e.g., Diethyl ether, THF): Expected to be soluble.

o Aromatic Hydrocarbons (e.g., Toluene, Benzene): Expected to be soluble.

« Aliphatic Hydrocarbons (e.g., Hexane, Cyclohexane): Expected to have lower solubility
compared to more polar organic solvents.

It is highly recommended to perform experimental solubility tests for specific applications and
solvent systems.

Storage and Handling

Proper storage and handling of 3-isobutylaniline are crucial to maintain its chemical integrity
and ensure laboratory safety.
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Parameter

Recommendation

Storage Temperature

2-8 °C (refrigerated)

Store under an inert gas (e.g., Nitrogen or

Atmosphere
Argon)
Light Keep in a dark place, protected from light
] Store in a tightly sealed, original container.
Container

Lined metal or plastic containers are suitable.[1]

Incompatible Materials

Store away from incompatible materials and

foodstuff containers.[1]

General Handling

Use in a well-ventilated area. Avoid contact with
skin and eyes. Wear appropriate personal

protective equipment (PPE).

Experimental Protocol: Determination of Solubility
(Adapted from OECD Guideline 105)

This section outlines a general experimental workflow for determining the solubility of 3-

isobutylaniline in a given solvent. This protocol is based on the principles of the flask method
described in the OECD Guideline 105 for Testing of Chemicals.

Objective: To determine the saturation concentration of 3-isobutylaniline in a specific solvent

at a controlled temperature.

Materials:

3-Isobutylaniline (high purity)

Solvent of interest (analytical grade)

Volumetric flasks

Analytical balance
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o Constant temperature bath (e.g., shaker bath or magnetic stirrer with temperature control)
» Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

» Analytical instrumentation for quantification (e.g., HPLC-UV, GC-FID, or UV-Vis
spectrophotometer)

Procedure:
o Preparation of a Saturated Solution:

o Add an excess amount of 3-isobutylaniline to a known volume of the solvent in a sealed
flask. The excess solid/liquid should be visually present to ensure saturation.

o Place the flask in a constant temperature bath and agitate (shake or stir) for a sufficient
period to allow equilibrium to be reached (e.g., 24-48 hours). Preliminary tests may be
needed to determine the time to reach equilibrium.

e Phase Separation:

o After the equilibration period, cease agitation and allow the mixture to stand at the same
constant temperature for a period to allow for the separation of the undissolved 3-
isobutylaniline.

o To ensure the removal of undissolved compound, centrifuge an aliquot of the supernatant
or filter it through a membrane filter that does not interact with the compound or solvent.

e Quantification:

o Prepare a series of standard solutions of 3-isobutylaniline in the chosen solvent with
known concentrations.

o Generate a calibration curve using the analytical instrument of choice by plotting the
instrument response versus the concentration of the standard solutions.

o Dilute the saturated solution (from step 2) with a known volume of the solvent to bring its
concentration within the range of the calibration curve.
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o Analyze the diluted sample using the same analytical method and determine its
concentration from the calibration curve.

» Calculation of Solubility:

o Calculate the concentration of the original saturated solution by accounting for the dilution
factor.

o Express the solubility in appropriate units (e.g., g/L, mg/mL, or mol/L).
Workflow for Handling and Storage of 3-Isobutylaniline

Caption: Workflow for receiving, handling, storing, and disposing of 3-isobutylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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